Cas no 691007-09-7 (Risperidone E-Oxime)

Risperidone E-Oxime is a key intermediate in the synthesis of risperidone, an important antipsychotic medication used to treat schizophrenia and bipolar disorder. This compound is characterized by its oxime functional group, which plays a crucial role in the subsequent chemical transformations to form the active pharmaceutical ingredient (API). The E-configuration of the oxime ensures high selectivity and efficiency in the synthesis process, contributing to improved yield and purity of the final product. Its stability under controlled conditions makes it suitable for large-scale pharmaceutical manufacturing. Risperidone E-Oxime is widely utilized in research and industrial settings due to its reliability and consistent performance in producing high-quality risperidone.

Risperidone E-Oxime structure

Product Name:Risperidone E-Oxime

CAS No:691007-09-7

MF:C₂₃H₂₈F₂N₄O₂

MW:430.490832328796

CID:826590

PubChem ID:46782889

Update Time:2025-07-02

Risperidone E-Oxime Chemical and Physical Properties

Names and Identifiers

- Risperidone E-Oxime
- Risperidone E-Oxime Impurity
- 3-[2-[4-[(E)-C-(2,4-difluorophenyl)-N-hydroxycarbonimidoyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
- Risperidone E-Oxime Impurity
- Risperidone impurity, E-oxime- [USP]
- A899894
- SCHEMBL5261132
- RISPERIDONE IMPURITY, E-OXIME- [USP IMPURITY]
- 2-Fluoro risperidone E-oxime
- (E)-4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-[(2,4-difluorophenyl)(hydroxyimino)methyl]-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-2-methyl-
- Q27254580
- 4H-Pyrido(1,2-a)pyrimidin-4-one, 3-(2-(4-((E)-(2,4-difluorophenyl)(hydroxyimino)methyl)-1-piperidinyl)ethyl)-6,7,8,9-tetrahydro-2-methyl-
- AKOS040736673
- 3-[2-[4-[(Z)-(2,4-Difluorophenyl)(hydroxyimino)methyl]piperidin-1-yl]ethyl]-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one; Risperidone Imp. B (EP); Risperidone Impurity B
- Risperidone specified impurity A [EP]
- 691007-09-7
- RISPERIDONE IMPURITY A [EP IMPURITY]
- 3-(2-(4-((E)-(2,4-Difluorophenyl)(hydroxyimino)methyl)piperidin-1-yl)ethyl)-2-methyl-6,7,8,9-tetrahydro-4H-pyrido(1,2-a)pyrimidin-4-one
- CS-0109796
- HY-135194
- UNII-MG83X8A10T
- MG83X8A10T
- Risperidone Imp. A
- Risperidone Z-oxime
- DTXSID201035868
- DA-77479
- Inchi： 1S/C23H28F2N4O2/c1-15-18(23(30)29-10-3-2-4-21(29)26-15)9-13-28-11-7-16(8-12-28)22(27-31)19-6-5-17(24)14-20(19)25/h5-6,14,16,31H,2-4,7-13H2,1H3/b27-22+
- InChI Key： BRCINVRBDDVLDW-HPNDGRJYSA-N
- SMILES： FC1C=C(C=CC=1/C(/C1CCN(CCC2=C(C)N=C3CCCCN3C2=O)CC1)=N/O)F

Computed Properties

Exact Mass: 425.22300
Monoisotopic Mass: 430.21803247g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 774
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 68.5Å²

Experimental Properties

Density: 1.34
Melting Point: 157-161°C (dec.)
Boiling Point: 569°C at 760 mmHg
Flash Point: 297.9°C
Refractive Index: 1.63
PSA: 79.68000
LogP: 3.45800
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Risperidone E-Oxime Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20?C Freezer, Under Inert Atmosphere

Risperidone E-Oxime Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73928-1mg	Risperidone E-oxime	691007-09-7	98%	1mg	￥1312.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73928-5mg	Risperidone E-oxime	691007-09-7	98%	5mg	￥5673.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73928-10mg	Risperidone E-oxime	691007-09-7	98%	10mg	￥8989.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci73928-500ug	Risperidone E-oxime	691007-09-7	98%	500ug	￥740.00	2022-04-26
TRC	R525015-2.5mg	Risperidone E-Oxime	691007-09-7		2.5mg	$ 227.00	2023-09-06
TRC	R525015-5mg	Risperidone E-Oxime	691007-09-7		5mg	$ 397.00	2023-09-06
TRC	R525015-10mg	Risperidone E-Oxime	691007-09-7		10mg	$ 729.00	2023-09-06
TRC	R525015-25mg	Risperidone E-Oxime	691007-09-7		25mg	$ 1629.00	2023-04-15
Biosynth	IR27738-1 mg	Risperidone E-oxime impurity	691007-09-7		1mg	Please enquire	2023-01-04
Biosynth	IR27738-2 mg	Risperidone E-oxime impurity	691007-09-7		2mg	Please enquire	2023-01-04

Risperidone E-Oxime Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651

Related Categories

691007-09-7 (Risperidone E-Oxime) Related Products

Recommended suppliers

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhengzhou Baoyu Pharmaceutical Co., Ltd.

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.

Hebei Liye chemical Co.,Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent